![molecular formula C13H16FNO B6179461 [5-(3-fluorophenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol CAS No. 2742652-96-4](/img/no-structure.png)
[5-(3-fluorophenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol
Overview
Description
[5-(3-fluorophenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol, also known as FPEB, is a compound that has been of great interest to the scientific community due to its potential applications in neuroscience research. FPEB is a positive allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5), which is involved in various physiological processes such as synaptic plasticity, learning, and memory.
Mechanism of Action
[5-(3-fluorophenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol is a positive allosteric modulator of mGluR5, which means that it enhances the activity of the receptor in response to glutamate. Glutamate is the primary excitatory neurotransmitter in the brain, and mGluR5 is involved in various physiological processes such as synaptic plasticity, learning, and memory. This compound binds to a site on mGluR5 that is distinct from the glutamate binding site, which enhances the receptor's response to glutamate.
Biochemical and Physiological Effects:
This compound has been shown to enhance the activity of mGluR5, which is involved in various physiological processes such as synaptic plasticity, learning, and memory. This compound has been used to study the role of mGluR5 in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. This compound has also been shown to have anxiolytic and antidepressant-like effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using [5-(3-fluorophenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol in lab experiments is that it is a specific and potent positive allosteric modulator of mGluR5. This allows researchers to selectively enhance the activity of mGluR5 without affecting other receptors or neurotransmitters. However, one limitation of using this compound is that it is a synthetic compound, which may limit its potential applications in clinical settings.
Future Directions
There are several future directions for research on [5-(3-fluorophenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol. One direction is to study the role of mGluR5 in neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Another direction is to develop more potent and selective positive allosteric modulators of mGluR5 that may have potential applications in clinical settings. Additionally, the use of this compound in combination with other compounds may lead to the development of novel treatments for neurological disorders.
Synthesis Methods
The synthesis of [5-(3-fluorophenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol involves several steps. First, 3-fluorophenylacetic acid is reacted with oxalyl chloride to form the corresponding acyl chloride. This is then reacted with (1R,3S)-3-aminobicyclo[3.1.1]heptane to form the corresponding amide. The amide is then reduced with lithium aluminum hydride to form the primary amine, which is then reacted with paraformaldehyde to form this compound.
Scientific Research Applications
[5-(3-fluorophenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol has been extensively studied for its potential applications in neuroscience research. It has been shown to enhance the activity of mGluR5, which is involved in various physiological processes such as synaptic plasticity, learning, and memory. This compound has been used to study the role of mGluR5 in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '[5-(3-fluorophenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol' involves the conversion of a starting material to an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the formation of the bicyclic ring system, introduction of the fluorine substituent, and addition of the hydroxyl group.", "Starting Materials": [ "Cyclohexanone", "3-Fluorophenylacetic acid", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Acetic anhydride", "Sodium acetate", "Sodium sulfate", "Water" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with 3-fluorophenylacetic acid in the presence of sodium borohydride to form the corresponding alcohol intermediate.", "Step 2: The alcohol intermediate is then reacted with hydrochloric acid and sodium hydroxide to form the bicyclic ring system.", "Step 3: The resulting intermediate is then reacted with acetic anhydride and sodium acetate to introduce the hydroxyl group.", "Step 4: The final product is obtained by treating the intermediate with methanol and sodium borohydride in the presence of sodium sulfate and water." ] } | |
CAS RN |
2742652-96-4 |
Molecular Formula |
C13H16FNO |
Molecular Weight |
221.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
